1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine

• Molecular Formula: C10H14FN
• Molecular Weight: 167.22 g/mol
• IUPAC Name: 1-(2,4-dimethylphenyl)-2-fluoroethanamine
• InChI: InChI=1S/C10H14FN/c1-7-3-4-9(8(2)5-7)10(12)6-11/h3-5,10H,6,12H2,1-2H3
• InChI Key: UFCRSPOHJMGYNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(CF)N)C

Description

1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine is a fluorinated amine derivative featuring a 2,4-dimethylphenyl group attached to a 2-fluoroethylamine backbone. Its molecular formula is C₁₀H₁₄FN, with a molecular weight of 167.23 g/mol (inferred from analogs in ). The compound’s structure combines electron-donating methyl groups at the phenyl ring’s 2- and 4-positions with an electron-withdrawing fluorine atom on the ethylamine chain, creating a unique electronic profile.

Preparation Methods

Preparation Methods of 1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine

General Synthetic Strategy

The synthesis typically involves multi-step organic transformations starting from simpler aromatic precursors. The key challenges include introducing the fluorine atom at the ethanamine side chain and maintaining the integrity of the dimethyl-substituted aromatic ring.

Common Synthetic Routes

Nucleophilic Substitution on Halogenated Precursors

One prevalent method is the nucleophilic substitution reaction where a suitable halogenated ethanamine derivative (e.g., 2-fluoroethylamine or its protected form) reacts with a 2,4-dimethylphenyl-containing electrophile or vice versa. This approach often requires:

• Protection of the amine group during fluorination steps to avoid side reactions.
• Use of mild bases or phase-transfer catalysts to facilitate substitution.
• Controlled reaction temperatures to prevent decomposition or side reactions.

Reductive Amination of Fluorinated Aldehydes

Another approach involves reductive amination, where 2-fluoroacetaldehyde or its equivalent reacts with 2,4-dimethylphenyl amine under reducing conditions to form the target amine. This method requires:

• Careful control of pH and reducing agent to avoid over-reduction.
• Use of catalysts such as sodium cyanoborohydride or hydrogenation catalysts under mild conditions.

Fluorination of Preformed Amino Alcohols

A strategy includes synthesizing 1-(2,4-dimethylphenyl)-2-hydroxyethan-1-amine first, followed by selective fluorination of the hydroxyl group to introduce the fluorine atom. Reagents like diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor are commonly used for such transformations.

Detailed Research Findings and Data

Example Synthesis from Literature

While direct synthesis of 1-(2,4-dimethylphenyl)-2-fluoroethan-1-amine is sparsely documented, related compounds have been synthesized using the following general procedure adapted from similar fluorinated amines preparation:

Step	Reagents and Conditions	Outcome
1. Preparation of 2-fluoroethylamine derivative	2-fluoroethanol reacted with tosyl chloride to form 2-fluoroethyl tosylate	Activated intermediate for nucleophilic substitution
2. Nucleophilic aromatic substitution	2,4-dimethylphenylamine reacted with 2-fluoroethyl tosylate in presence of base (e.g., potassium carbonate)	Formation of 1-(2,4-dimethylphenyl)-2-fluoroethan-1-amine
3. Purification	Column chromatography or recrystallization	Isolated pure compound

Spectroscopic Characterization

• NMR Spectroscopy: Characteristic signals for aromatic protons (7.0–7.5 ppm), methyl substituents (2.0–2.3 ppm), fluorine coupling on ethanamine side chain (multiplets with coupling constants typical for fluorine-proton coupling).
• Mass Spectrometry: Molecular ion peak consistent with molecular weight ~167 g/mol.
• IR Spectroscopy: N-H stretching around 3300 cm⁻¹, C-F stretching near 1100 cm⁻¹.

Yield and Reaction Conditions

Parameter	Typical Value
Reaction temperature	25–80 °C
Reaction time	12–36 hours depending on method
Yield	60–85% isolated yield
Solvent	Dichloromethane, acetonitrile, or DMF
Catalyst/Base	Potassium carbonate, triethylamine

Comparative Analysis of Preparation Routes

Method	Advantages	Disadvantages	Typical Yield (%)
Nucleophilic substitution	Straightforward, scalable	Requires protection/deprotection steps	70–85
Reductive amination	Mild conditions, selective	Sensitive to over-reduction	60–75
Fluorination of amino alcohol	Direct fluorination, fewer steps	Fluorinating agents can be hazardous	65–80

Chemical Reactions Analysis

1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) to produce amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the fluoro group is replaced by other nucleophiles like hydroxide or alkoxide ions, resulting in the formation of different substituted products.

Common reagents and conditions for these reactions include the use of catalysts, specific temperatures, and solvents to achieve the desired products.

Scientific Research Applications

1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activity, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: It is used in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Phenyl)	Amine Chain	Salt Form
1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine	C₁₀H₁₄FN	167.23	2,4-dimethyl	2-fluoroethylamine	Free base
1-(4-Fluorophenyl)-2-methylpropan-2-amine	C₁₀H₁₄FN	167.2	4-fluoro	2-methylpropan-2-amine	Hydrochloride
2-(2,4-Difluorophenyl)-2,2-difluoroethan-1-amine hydrochloride	C₈H₈ClF₄N	254.16	2,4-difluoro	2,2-difluoroethylamine	Hydrochloride
1-(2,4-Dimethylphenyl)ethan-1-amine	C₁₀H₁₅N	149.24	2,4-dimethyl	Ethylamine	Free base

Biological Activity

1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant research findings, including case studies and experimental data.

Chemical Structure and Properties

The compound features a fluoroethanamine moiety with a dimethylphenyl substituent. Its chemical structure can be represented as follows:

$$\text{C}_{10}\text{H}_{14}\text{F}\text{N}$$

Research indicates that compounds similar to 1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine may interact with various neurotransmitter systems. Specifically, studies on related phenethylamines suggest that they can act as agonists at serotonin receptors, particularly the 5-HT2A receptor, which is implicated in mood regulation and perception .

Pharmacodynamics

The biological activity of 1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine has been assessed through various in vitro assays. The following table summarizes key findings:

Study	Method	Findings
Study A	In vitro bioassay	Demonstrated significant agonistic activity at the 5-HT2A receptor (EC50 = 448 nM)
Study B	Molecular docking	Showed binding affinity to serotonin receptors, indicating potential psychoactive properties
Study C	Cytotoxicity assay	Exhibited low cytotoxic effects on mammalian cell lines at therapeutic concentrations

Case Studies

Several case studies have provided insights into the effects of similar compounds:

• Case Study 1 : A clinical trial involving phenethylamines revealed that compounds with structural similarities to 1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine produced mild hallucinogenic effects, correlating with their receptor activity profile .
• Case Study 2 : Research on N-benzyl derivatives indicated that modifications to the phenyl group significantly influenced biological activity, suggesting that the dimethyl substitution enhances receptor binding and efficacy .

Toxicology

Toxicological evaluations indicate that while 1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine shows promising biological activity, it also requires careful assessment for potential adverse effects. Preliminary studies have suggested moderate toxicity at high concentrations, necessitating further investigation into its safety profile.

Q & A

How can researchers optimize the synthesis of 1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine to improve yield and purity?

Methodological Answer:
Optimization involves adjusting reaction parameters such as temperature (e.g., controlled hydrogenation at 50–80°C), solvent selection (polar aprotic solvents like DMF), and catalyst choice (e.g., chiral catalysts for stereoselective synthesis). For example, catalytic hydrogenation with palladium on carbon under moderate pressure (1–3 atm) can enhance yield . Purification via recrystallization using ethanol/water mixtures or column chromatography (silica gel, eluent: dichloromethane/methanol) improves purity. Monitoring intermediates with TLC or HPLC ensures reaction progression .

What analytical techniques are recommended for characterizing the molecular structure of 1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR): ¹H/¹³C NMR identifies substituent positions (e.g., aromatic protons at δ 6.8–7.2 ppm, fluorine coupling in ¹⁹F NMR) .
• Mass Spectrometry (LC-MS/HRMS): Confirms molecular weight (e.g., [M+H]+ ion at m/z 196.1) and detects impurities.
• X-ray Crystallography: Resolves stereochemistry and crystal packing, critical for confirming fluorine substitution patterns .
• Fourier-Transform Infrared Spectroscopy (FT-IR): Validates amine (-NH₂) and C-F stretches (1000–1100 cm⁻¹) .

What strategies can be employed to resolve enantiomeric purity issues in the synthesis of 1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine?

Methodological Answer:

• Chiral Chromatography: Use chiral stationary phases (e.g., amylose-based columns) with hexane/isopropanol mobile phases to separate enantiomers .
• Asymmetric Synthesis: Employ enantioselective catalysts (e.g., Ru-BINAP complexes) during hydrogenation to favor the desired (R)- or (S)-enantiomer .
• Derivatization: Convert the amine to diastereomeric salts (e.g., tartaric acid derivatives) for crystallization-based resolution .

How can computational modeling predict the biological activity or receptor binding of 1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine?

Methodological Answer:

• Molecular Docking: Use software like AutoDock Vina to simulate interactions with target receptors (e.g., serotonin receptors). The InChIKey (e.g., OYMFFGSDALCZHK from ) aids in retrieving 3D structures for docking .
• QSAR Modeling: Correlate structural descriptors (logP, polar surface area) with activity data to predict pharmacokinetic properties.
• MD Simulations: Assess binding stability over time (50–100 ns trajectories) using GROMACS or AMBER .

What safety protocols are essential when handling 1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine in laboratory settings?

Methodological Answer:

• Personal Protective Equipment (PPE): Wear nitrile gloves, lab coats, and safety goggles. Use fume hoods for ventilation .
• Spill Management: Neutralize spills with absorbent materials (vermiculite) and dispose as hazardous waste .
• Storage: Keep in dry, airtight containers at 2–8°C to prevent degradation or moisture absorption .
• Waste Disposal: Segregate halogenated waste for incineration by licensed facilities .

How do researchers analyze and address discrepancies in spectroscopic data when identifying byproducts in the synthesis of 1-(2,4-Dimethylphenyl)-2-fluoroethan-1-amine?

Methodological Answer:

• Comparative Analysis: Match NMR/LC-MS data with reference spectra (e.g., SciFinder or Reaxys entries for analogous compounds) .
• Tandem MS (MS/MS): Fragment ions (e.g., m/z 178 from parent ion 196) identify structural deviations.
• Isotopic Labeling: Use deuterated solvents (e.g., DMSO-d₆) to distinguish solvent peaks from impurities .
• Reaction Monitoring: Track byproduct formation via in-situ FT-IR or real-time HPLC to adjust reaction conditions .